Cas no 16275-44-8 (5-Acetamido-butenolide)

• Product Name: 5-Acetamido-butenolide
• CAS No: 16275-44-8
• MF: C₆H₇NO₃
• MW: 141.124681711197
• CID: 145975
• Update Time: 2025-04-19

5-Acetamido-butenolide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dihydro-5-oxo-2-furanyl)-Acetamide
• 2-FURANONE,5-ACETAMIDO-
• Acetamide,N-(2,5-dihydro-5-oxo-2-furanyl)-
• BUTENOLIDE I
• N-(5-oxo-2H-furan-2-yl)acetamide
• 2(5H)-Furanone, 5-acetamido-
• 4-Acetamido-4-hydroxy-2-butenoic acid-&#947
• 5-Acetamido-2(5)-furanone
• Acetamide, N-(2,5-dihydro-5-oxo-2-furyl)-
• Butenolide
• Crotonic acid, 4-acetamido-4-hyroxy-, gamma-lactone
• -lactone
• 5-Acetamido-butenolide

• Inchi： 1S/C6H7NO3/c1-4(8)7-5-2-3-6(9)10-5/h2-3,5H,1H3,(H,7,8)
• InChI Key： HUSDLVGPEKVWAL-UHFFFAOYSA-N
• SMILES： O1C(C=CC1NC(C)=O)=O

Computed Properties

• Exact Mass: 141.04261
• Monoisotopic Mass: 141.042593
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4

Experimental Properties

• Density: 1.26
• Boiling Point: 471.7 °C at 760 mmHg
• Flash Point: 239 °C
• Refractive Index: 1.508
• PSA: 55.4
• LogP: -0.04750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones Butenolides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Butenolides